3-fluoro-N-((6-(furan-3-yl)pyridin-3-yl)methyl)isonicotinamide

• IUPAC Name: 3-fluoro-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H12FN3O2/c17-14-9-18-5-3-13(14)16(21)20-8-11-1-2-15(19-7-11)12-4-6-22-10-12/h1-7,9-10H,8H2,(H,20,21)
• InChI Key: WLURLYMJJLZDMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1CNC(=O)C2=C(C=NC=C2)F)C3=COC=C3
• Molecular Formula: C16H12FN3O2
• Molecular Weight: 297.28 g/mol

Description

3-fluoro-N-((6-(furan-3-yl)pyridin-3-yl)methyl)isonicotinamide, also known as FIPI, is a small molecule inhibitor that targets phospholipase D (PLD) enzymes. PLD is an essential enzyme involved in the regulation of several cellular processes, including vesicle trafficking, cytoskeletal organization, cell proliferation, and signaling. Therefore, FIPI has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

Crystallography and Molecular Structure

Research has explored the structural landscape of cocrystals involving isonicotinamide derivatives, demonstrating the utility of acid-pyridine heterosynthon as a molecular module for probing crystal structures. This work underlines the importance of such compounds in understanding molecular interactions and crystal engineering (R. Dubey & G. Desiraju, 2014).

Organic Synthesis

The synthesis of pharmaceutical intermediates often employs fluorinated nicotinic acids, showcasing the role of fluorinated compounds in the development of new synthetic methodologies. This area highlights the compound's relevance in facilitating the synthesis of complex molecules for pharmaceutical applications (Xin Wang et al., 2006).

Medicinal Chemistry and Drug Discovery

Studies on the synthesis and characterization of metal complexes with nicotinate derivatives, including isonicotinamide, have shown that such complexes possess enhanced biological activities. This research suggests potential applications in developing new antimicrobial agents (P. Segl′a et al., 2008).

Another notable application is in the discovery of dual 5-HT6/5-HT2A receptor ligands with pro-cognitive properties, where structurally novel compounds have been identified as potential leads for antipsychotic or antidepressant development (J. Staroń et al., 2019).

Materials Science

Fluorescent nucleosides incorporating furan derivatives have been developed, demonstrating dramatic improvements in fluorescence properties and sensitivity to polarity and pH changes. This research points to the applications of such compounds in biochemical sensors and imaging technologies (Renatus W. Sinkeldam et al., 2012).